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Perbromic acid (HBrO₄) is a highly reactive and hazardous chemical that requires extreme caution. The

table below summarizes its key properties and risks.

Property/Risk Description

Chemical
Classification

Strong acid, powerful oxidizer [1]

Physical Form Colorless liquid [1]

Oxidizing Strength Powerful oxidizer; dilute solutions act as slow oxidizing agents [1]

Decomposition Decomposes rapidly to bromic acid and oxygen, releasing toxic brown bromine
vapors [1]

Stability Most unstable halogen(VII) oxoacid; stable in aqueous solutions ≤6M; >6M
solutions decompose autocatalytically in air [1]

Health Effects Corrosive and irritant; dangerous to skin, eyes, airways, and digestive tract.
Overexposure can cause lung suffocation, loss of consciousness, organ damage,

and death [1]

Emergency and First Aid Procedures
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The following workflow outlines the general emergency response and spill management procedures for

perbromic acid incidents.

Emergency Response Spill Management

Perbromic Acid Incident

Immediate Action:
Evacuate area. Alert personnel.

Use appropriate PPE.
Spill Detected

Assess Exposure Route

Inhalation:
Move to fresh air.

Inhaled

Skin/Eye Contact:
Flush with copious water
for at least 15 minutes.

Skin/Eye

Ingestion:
Do NOT induce vomiting.
Rinse mouth with water.

Ingested

Seek Immediate
Medical Attention

Secure the area.
Wear full protective gear

and SCBA if bromine vapors
are present (brown color).

Contain the spill
with inert, absorbent material.

Neutralize and collect
for hazardous waste disposal.
(Absence of specific protocol

means expert consultation
is REQUIRED.)
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Q: What makes perbromic acid particularly dangerous to handle? A: Its primary dangers stem from

being a powerful oxidizer and its inherent instability. It decomposes rapidly, releasing toxic bromine

vapors, and can undergo an autocatalytic decomposition at high concentrations (>6M), meaning the

decomposition reaction speeds up on its own [1]. Metals like Ce⁴⁺ and Ag⁺ can also catalyze its

decomposition [1].

Q: What is the safest way to store perbromic acid? A: Store it in a cool, well-ventilated area, away from

combustibles and reducing agents. Solutions should be kept at a concentration of 6M or less and in tightly

sealed containers to prevent decomposition and release of bromine vapors. Always use secondary

containment [1].

Q: Can I dispose of perbromic acid by neutralization like other acids? A: While neutralization is a

common method for mineral acids, the lack of a specified protocol for perbromic acid, combined with its

strong oxidizing power and instability, makes it exceptionally risky. A standard neutralization could trigger a

violent reaction. Consultation with a specialist in hazardous waste is mandatory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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